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Compound of Interest

Compound Name: Cerium-142

Cat. No.: B082093 Get Quote

For Immediate Implementation: Researchers, scientists, and drug development professionals

handling Cerium-142 and its compounds must adhere to the following safety and logistical

protocols. This guidance addresses the chemical and physical hazards associated with this

material, as Cerium-142 is a stable isotope with no significant radiological risk.

Cerium-142 is a stable, naturally occurring isotope of cerium and does not pose a radiological

hazard. The primary risks associated with handling Cerium-142 are chemical in nature and

depend on its physical form. Metallic cerium is highly reactive and pyrophoric, particularly when

finely divided, while cerium compounds, such as cerium oxide, present a hazard primarily

through inhalation of dust.

Personal Protective Equipment (PPE)
Appropriate PPE is critical to ensure the safety of laboratory personnel. The required level of

protection varies depending on the form of Cerium-142 being handled.
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Hazard Classification Required Personal Protective Equipment

Eye/Face Protection
- Chemical splash-proof goggles.[1][2] - Safety

glasses with side-shields.[3][4]

Skin Protection

- Impermeable gloves (e.g., rubber).[1][2][3] -

Flame-retardant protective work clothing when

handling metallic cerium.[1][2] - Standard

laboratory coat for handling cerium compounds.

Respiratory Protection

- For operations that may generate dust or

fumes (e.g., grinding, weighing powder), a

NIOSH/MSHA approved respirator is required.

[1][2][5]

Operational Plans: Handling and Storage
Proper handling and storage procedures are essential to mitigate the risks associated with

Cerium-142.

Metallic Cerium-142
Metallic cerium is a flammable solid and is pyrophoric, meaning it can ignite spontaneously in

air, especially when in powdered form.[6][7] It also reacts with water to produce flammable

hydrogen gas.[1][6]

Handling:

Handle in an inert atmosphere, such as within a glovebox filled with argon.[1]

Use non-sparking tools.[1]

Keep away from heat, sparks, open flames, and hot surfaces.[1][2]

Avoid contact with water, moisture, strong acids, strong oxidizing agents, and halogens.[1]

[2]

Storage:
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Store in a tightly sealed container under an inert gas like argon or under mineral oil.[1]

Store in a cool, dry, well-ventilated area away from incompatible substances.[4]

Cerium-142 Oxide and Other Compounds
The primary hazard associated with cerium compounds is the inhalation of dust, which can

cause respiratory irritation.[5]

Handling:

Handle in a well-ventilated area, preferably in a fume hood, to minimize dust generation.[4]

[5]

Avoid creating dust.[3]

Wash hands thoroughly after handling.[3][5]

Storage:

Store in a cool, dry, well-ventilated area in a tightly closed container.[4][5]

Disposal Plan
All waste containing Cerium-142 must be disposed of in accordance with federal, state, and

local regulations.
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Waste Form Disposal Procedure

Metallic Cerium-142

- Collect in a sealed, labeled container. - Do not

use water for cleanup of spills.[1] - Consult with

your institution's environmental health and

safety (EHS) office for specific disposal

instructions for reactive metals.

Cerium-142 Compounds

- Sweep or vacuum up spilled material using a

system with a HEPA filter to avoid generating

dust.[3] - Place in a sealed, labeled container for

disposal.[3] - Dispose of as a chemical waste

product through your institution's EHS office.

Contaminated PPE
- Dispose of contaminated gloves and other

disposable PPE as chemical waste.[5]

Emergency Procedures
In the event of an emergency, follow these procedures and contact your institution's EHS office.
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Emergency Situation Immediate Action

Fire (Metallic Cerium)

- DO NOT USE WATER, FOAM, OR CO2.[6] -

Use a Class D dry powder extinguisher, dry

sand, or graphite powder.[1][2][6] - Evacuate the

area and call emergency services.

Skin Contact

- Remove contaminated clothing.[3] - Brush off

any solid material.[3] - Wash the affected area

with soap and water for at least 15 minutes.[3] -

Seek medical attention if irritation persists.[3]

Eye Contact

- Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids.[3] - Seek immediate medical attention.

[5]

Inhalation (Dust/Fumes)

- Move the affected person to fresh air.[3] - If

breathing is difficult, provide oxygen.[1] - Seek

medical attention.[3]

Ingestion
- Rinse mouth with water.[3] - Do not induce

vomiting.[1][3] - Seek medical attention.[3]

Visual Guidance
Figure 1. Cerium-142 Handling Workflow
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Figure 2. Emergency Response Logic

Fire Response Spill Response Exposure Response

Emergency

Fire Spill Exposure

Use Class D Extinguisher Isolate Area Administer First Aid

Evacuate Use Appropriate Cleanup Seek Medical Attention

Click to download full resolution via product page

Figure 2. Emergency Response Logic

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Handling Protocols for Cerium-
142]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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